Cas no 2411250-12-7 (N-[1,2,3,4-Tetrahydro-2-(1-pyrrolidinyl)-1-naphthalenyl]-2-butynamide)

• Product Name: N-[1,2,3,4-Tetrahydro-2-(1-pyrrolidinyl)-1-naphthalenyl]-2-butynamide
• CAS No: 2411250-12-7
• MF: C₁₈H₂₂N₂O
• MW: 282.380084514618
• CID: 5415694
• PubChem ID: 146109143
• Update Time: 2025-05-25

N-[1,2,3,4-Tetrahydro-2-(1-pyrrolidinyl)-1-naphthalenyl]-2-butynamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-yl]but-2-ynamide
• EN300-26600917
• N-(2-Pyrrolidin-1-yl-1,2,3,4-tetrahydronaphthalen-1-yl)but-2-ynamide
• 2411250-12-7
• Z2912877173
• N-[1,2,3,4-Tetrahydro-2-(1-pyrrolidinyl)-1-naphthalenyl]-2-butynamide

• Inchi： 1S/C18H22N2O/c1-2-7-17(21)19-18-15-9-4-3-8-14(15)10-11-16(18)20-12-5-6-13-20/h3-4,8-9,16,18H,5-6,10-13H2,1H3,(H,19,21)
• InChI Key： UARLSIVCTUKOCY-UHFFFAOYSA-N
• SMILES： C(NC1C2=C(C=CC=C2)CCC1N1CCCC1)(=O)C#CC

Computed Properties

• Exact Mass: 282.173213330g/mol
• Monoisotopic Mass: 282.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.39±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-[1,2,3,4-Tetrahydro-2-(1-pyrrolidinyl)-1-naphthalenyl]-2-butynamide

Introduction to N-[1,2,3,4-Tetrahydro-2-(1-pyrrolidinyl)-1-naphthalenyl]-2-butynamide (CAS No. 2411250-12-7)

N-[1,2,3,4-Tetrahydro-2-(1-pyrrolidinyl)-1-naphthalenyl]-2-butynamide (CAS No. 2411250-12-7) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular framework of N-[1,2,3,4-Tetrahydro-2-(1-pyrrolidinyl)-1-naphthalenyl]-2-butynamide incorporates a naphthalene core modified with a tetrahydropyridine ring and a butynamide substituent. This structural configuration endows the compound with unique physicochemical properties, making it a valuable scaffold for medicinal chemistry investigations. The presence of the pyrrolidinyl group enhances its potential as a bioactive molecule by contributing to favorable interactions with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex biological pathways. N-[1,2,3,4-Tetrahydro-2-(1-pyrrolidinyl)-1-naphthalenyl]-2-butynamide has emerged as a promising candidate in this context due to its ability to modulate key enzymatic activities. Specifically, studies have indicated its potential in inhibiting enzymes involved in cancer progression and inflammatory responses. The compound's structural features allow it to engage with protein targets in a highly specific manner, which is crucial for developing effective therapeutics.

The synthesis of N-[1,2,3,4-Tetrahydro-2-(1-pyrrolidinyl)-1-naphthalenyl]-2-butynamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. These include palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, which are essential for constructing the complex aromatic and heterocyclic moieties present in the molecule.

The pharmacological profile of N-[1,2,3,4-Tetrahydro-2-(1-pyrrolidinyl)-1-naphthalenyl]-2-butynamide has been extensively evaluated through in vitro and in vivo studies. Initial findings suggest that the compound exhibits significant inhibitory activity against certain kinases and proteases implicated in disease pathogenesis. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development. Preclinical trials are underway to further elucidate its therapeutic potential and safety profile.

The role of computational chemistry and molecular modeling has been instrumental in understanding the binding interactions of N-[1,2,3,4-Tetrahydro-2-(1-pyrrolidinyl)-1-naphthalenyl]-2-butynamide with biological targets. These studies have provided insights into its mechanism of action and have guided the design of derivatives with enhanced potency and selectivity. By leveraging computational tools, researchers can predict how modifications to the molecular structure will affect its biological activity.

The future prospects of N-[1,2,3,4-Tetrahydro-2-(1-pyrrolidinyl)-1-naphthalenyl]-2-butynamide are vast. Ongoing research aims to optimize its pharmacokinetic properties and explore new therapeutic applications. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound from bench to bedside. As our understanding of disease mechanisms continues to evolve, N-[1,2,3,4-Tetrahydro-2-(1-pyrrolidinyl)-1-naphthalenyl]-2-butynamide is poised to play a pivotal role in the development of next-generation therapeutics.

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